Cas no 300732-62-1 (8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione)

• Product Name: 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione
• CAS No: 300732-62-1
• MF: C₁₈H₁₅N₅O₂
• MW: 333.344002962112
• CID: 5020047
• Update Time: 2025-05-19

8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 8-amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione
• MLS000768803
• 8-Amino-3-benzyl-7-methyl-1H-benzo[g]pteridine-2,4-dione
• SMR000432120
• ChemDiv1_019561
• Oprea1_503588
• BDBM73789
• cid_5400997
• HMS642J03
• BBL029405
• STK558726
• STK853552
• 8-amino-3-benzyl-7-methyl-1H-benzo[g]pteridine-2,4-quinone
• 8-amino-3-benzyl-2-hydroxy-7-methylbenzo[g]pteridi
• 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione

• Inchi： 1S/C18H15N5O2/c1-10-7-13-14(8-12(10)19)21-16-15(20-13)17(24)23(18(25)22-16)9-11-5-3-2-4-6-11/h2-8H,9,19H2,1H3,(H,21,22,25)
• InChI Key： BOJTYVQFSDEEIX-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NC3C=C(C(C)=CC=3N=2)N)NC(N1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 536
• XLogP3: 1.8
• Topological Polar Surface Area: 101

Additional information on 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione

8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione: A Comprehensive Overview

The compound with CAS No. 300732-62-1, known as 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pteridines, which are heterocyclic organic compounds with a bicyclic structure containing two nitrogen atoms. The presence of the amino group at position 8 and the benzyl substituent at position 3, along with the methyl group at position 7, imparts unique chemical and biological properties to this molecule.

Pteridines are naturally occurring compounds found in various organisms, including bacteria, fungi, and higher plants. They play essential roles in biological processes such as DNA repair and cell signaling. The synthetic analogs of pteridines, like 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione, have been explored for their potential applications in drug development. Recent studies have highlighted their ability to modulate key cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pteridine core structure. This approach not only enhances efficiency but also reduces the environmental footprint of the synthesis process.

One of the most promising aspects of this compound is its potential as a therapeutic agent. Preclinical studies have demonstrated that 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione exhibits potent anti-proliferative activity against various cancer cell lines. The mechanism of action involves inhibition of key enzymes such as dihydrofolate reductase (DHFR), which is overexpressed in many cancers. This makes it a potential candidate for targeted cancer therapy.

In addition to its anti-cancer properties, this compound has shown neuroprotective effects in experimental models of neurodegenerative diseases such as Alzheimer's disease. Studies suggest that it may inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. These findings underscore the versatility of 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione as a multi-functional molecule with broad therapeutic potential.

The structural uniqueness of this compound also makes it an attractive target for further chemical modifications. Researchers are exploring ways to enhance its bioavailability and stability by introducing additional functional groups or modifying existing ones. For example, the introduction of hydrophilic groups could improve its solubility and absorption properties, making it more suitable for oral administration.

In conclusion, CAS No. 300732-62-1, or 8-Amino-3-benzyl-7-methylbenzo[g]pteridine-2,4(1H,3H)-dione, represents a significant advancement in the field of pteridine chemistry. Its diverse biological activities and potential therapeutic applications make it a subject of intense research interest. As ongoing studies continue to unravel its mechanisms and optimize its properties, this compound holds great promise for contributing to the development of novel drugs for treating various diseases.